1-[(3S,4S)-4-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolan-3-yl]triazole-4-carboxylic acid

• IUPAC Name: 1-[(3S,4S)-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]oxolan-3-yl]triazole-4-carboxylic acid
• InChI: InChI=1S/C13H20N4O5/c1-13(2,3)22-12(20)14-4-8-6-21-7-10(8)17-5-9(11(18)19)15-16-17/h5,8,10H,4,6-7H2,1-3H3,(H,14,20)(H,18,19)/t8-,10-/m1/s1
• InChI Key: HKJPZRCUFFJULR-PSASIEDQSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1COCC1N2C=C(N=N2)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@H]1COC[C@H]1N2C=C(N=N2)C(=O)O
• Molecular Formula: C13H20N4O5
• Molecular Weight: 312.32 g/mol

Description

1-[(3S,4S)-4-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolan-3-yl]triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H20N4O5 and its molecular weight is 312.326. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Triazole Derivatives : Triazole derivatives are synthesized through various chemical reactions, with their structures confirmed by NMR, FT-IR spectral studies, and X-ray diffraction. These compounds show potential as fluorescence sensors for metal ions, particularly for the determination of Fe3+ ions in solution, highlighting their selectivity and sensitivity towards specific ions (Joshi et al., 2015).

Sensing Applications

• Fluorescence Sensing : The synthesized triazole compounds are reported to exhibit fluorescence sensing capabilities, particularly for Fe3+ ions, demonstrating their utility in detecting and quantifying metal ions in various solutions. The potential sensor behaviors of these compounds are examined through fluorescence spectroscopy, showcasing their application in chemical sensing and environmental monitoring (Joshi et al., 2015).

Biological Activities

• Antimicrobial and Antifungal Properties : Some triazole derivatives have shown antimicrobial and antifungal activities. These compounds have been screened against various bacterial and fungal strains, indicating their potential as therapeutic agents in treating infections caused by these microorganisms. The structure-activity relationship (SAR) studies provide insights into designing more effective antimicrobial agents (Holla et al., 2005).